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Compound of Interest

Compound Name: 2,4-Dimethyloxazole
CAS No.: 7208-05-1
Cat. No.: B1585046

Get Quote

Executive Summary & Physicochemical Context

2,4-Dimethyloxazole is a heterocyclic aromatic organic compound widely used as a building

block in the synthesis of pharmaceuticals (e.g., chemotherapeutics) and agrochemicals.[2][3][4]
[516][7181[9][10][11] Unlike simple aliphatic solvents, its solubility behavior is governed by the
competing electronics of the oxazole ring—specifically the basic nitrogen atom and the
electronegative oxygen atom—and the lipophilic methyl substituents.

Core Physicochemical Properties
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Property

Value

Implication for Solubility

Physical State

Liquid (Clear, colorless to

Miscibility is the primary metric

yellow) for organic solvents.[1]
Suitable for reflux in
. . Toluene/Water azeotropes;
Boiling Point 108 °C

volatile enough for rotary

evaporation.[1]

LogP (Octanol/Water)

~0.83 — 1.1 (Predicted)

Moderately lipophilic.[1]
Prefers organic layers but
possesses significant water
solubility compared to pure

hydrocarbons.

~1.0 — 2.0 (Est.[1] for alkyl-

A very weak base.[1] Solubility

pKa (Conjugate Acid) in water increases significantly
oxazoles)
only at pH < 1.
Forms the upper layer in
_ chlorinated solvent extractions
Density 0.98 g/mL

(DCM/Chloroform) but floats

on water.[1]

Solubility & Miscibility Profile
A. Organic Solvents (Miscibility)

As a liquid with moderate polarity and aromatic character, 2,4-Dimethyloxazole exhibits

complete miscibility with a broad spectrum of organic solvents. It acts as a "bridge solvent” in

some biphasic systems due to its amphiphilic nature.
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Solvent Class

Representative
Solvents

Miscibility Status Mechanistic Insight

Methanol, Ethanol,

Hydrogen bonding

Alcohols PA Miscible between solvent -OH
and oxazole -N.
Dipole-dipole
) Dichloromethane o interactions; excellent
Chlorinated Miscible )
(DCM), Chloroform for extraction from
aqueous phases.[1]
Strong dipole
interactions; preferred
_ DMSO, DMF, . o
Aprotic Polar o Miscible for nucleophilic
Acetonitrile o ]
substitution reactions.
[1]
Compatible polarity;
MTBE is
THF, Diethyl Ether, o recommended for
Ethers Miscible
MTBE process scale-up due
to lower peroxide risk.
[1]
The methyl groups
o provide sufficient
Hydrocarbons Hexane, Toluene Miscible

lipophilicity to solvate

in non-polar media.[1]

B. Aqueous Solubility (The Critical Boundary)

Unlike its miscibility in organics, 2,4-Dimethyloxazole has a finite solubility limit in water.

e Neutral pH (pH 7): Solubility is estimated at 15 — 20 g/L (approx. 0.15 M). It is not freely

miscible.[12]

o Observation: At concentrations above ~2% v/v, a phase separation occurs, resulting in a

biphasic system.
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e Acidic pH (pH < 1): Solubility increases drastically.

o Mechanism:[1][9] Protonation of the nitrogen creates the oxazolium cation (2,4-dimethyl-
1,3-oxazol-3-ium), which is highly water-soluble.[1]

o Process Note: This property is exploited for purification.[10] The compound can be
extracted into aqueous HCI, washed with organic solvent to remove non-basic impurities,
and then recovered by neutralizing the aqueous layer.

Experimental Protocol: Determination of Miscibility
Boundaries

Standard literature often lacks precise "cloud point" data for specific intermediates. Use this
self-validating protocol to determine the exact solubility limit for your specific batch/temperature
conditions.

Protocol: Turbidimetric Titration (Cloud Point Method)

Objective: Determine the saturation limit of 2,4-Dimethyloxazole in an aqueous buffer or a
specific binary solvent mixture.

Materials:
e Analyte: 2,4-Dimethyloxazole (Pure)[1][2]
» Solvent: Water (or Phosphate Buffer pH 7.4)[1]

o Equipment: Magnetic stirrer, calibrated micropipette, turbidity meter (or visual inspection
against a dark background).

Workflow:
o Baseline: Place 10.0 mL of the solvent in a clear scintillation vial with a stir bar.
 Titration: Add 2,4-Dimethyloxazole in 50 pL increments while stirring vigorously at 25°C.

o Equilibration: Allow 30 seconds between additions.
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» Endpoint Detection:

o Visual: Look for the "Tyndall effect” (scattering of light) or persistent oil droplets that refuse
to dissolve.

o Instrumental: A sharp spike in absorbance at 600 nm (OD600).
o Calculation:

(Where

g/mL)

Process Logic & Extraction Strategy

The following diagram illustrates the decision logic for solvent selection during extraction or
reaction monitoring, based on the solubility principles described above.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: 2,4-Dimethyloxazole Mixture

Is the mixture Aqueous or Organic?

Aqueous Solution Organic Solution

To solubilize Oxazole

Is solvent Water-Miscible?

Adjust pH < 1 (Add HCI) (e.., DMF, DMSO)

No (DCM/EtOAC)

Wash with Non-Polar (Hexane)
(Removes neutral impurities)

Direct Evaporation

Dilute with Water (5x volume) (If BP < 108°C)

Regenerate free base

Neutralize to pH > 8 (Add NaOH) Extract into Ether/EtOAc

(Oxazole moves to Organic

Extract with DCM or EtOAc

Click to download full resolution via product page

Figure 1: Decision tree for isolating 2,4-Dimethyloxazole based on pH-dependent solubility
switches.

Safety & Handling (Solvent Context)
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When manipulating 2,4-Dimethyloxazole in solution, consider the following safety parameters
derived from its Safety Data Sheet (SDS) and chemical nature.

» Flammability: Flash point is approx. 26—-43°C (Category 3 Flammable).[8] When dissolving in
exothermic solvents (e.g., mixing with strong acids), ensure cooling to prevent vapor ignition.

» Peroxide Formation: If using ether solvents (THF, Diethyl ether) for solubility, test for
peroxides, as the oxazole ring can be sensitive to oxidative degradation over long storage
periods.

o Skin Absorption: The compound is lipophilic (LogP ~1). Use nitrile gloves. It can act as a
carrier, facilitating the transport of other toxic solutes through the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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